Cas no 2224132-79-8 (2-(3-Methoxycyclohexyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide)

• Product Name: 2-(3-Methoxycyclohexyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide
• CAS No: 2224132-79-8
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• CID: 5410776
• PubChem ID: 136538944
• Update Time: 2025-06-29

2-(3-Methoxycyclohexyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26585459
• AKOS033688410
• 2224132-79-8
• 2-(3-Methoxycyclohexyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide
• Z1952746870

• Inchi： 1S/C18H24N2O3/c1-23-15-9-5-6-13(10-15)11-17(21)19-16-12-20(18(16)22)14-7-3-2-4-8-14/h2-4,7-8,13,15-16H,5-6,9-12H2,1H3,(H,19,21)
• InChI Key： PCOUBNZRTVPEEK-UHFFFAOYSA-N
• SMILES： O(C)C1CCCC(CC(NC2C(N(C3C=CC=CC=3)C2)=O)=O)C1

Computed Properties

• Exact Mass: 316.17869263g/mol
• Monoisotopic Mass: 316.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-(3-Methoxycyclohexyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide

Introduction to 2-(3-Methoxycyclohexyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide (CAS No. 2224132-79-8)

2-(3-Methoxycyclohexyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide, with the CAS number 2224132-79-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as amides, which are characterized by the presence of a carbonyl group bonded to a nitrogen atom. The unique structural features of this compound, particularly the methoxycyclohexyl and phenylazetidinyl moieties, contribute to its biological activity and pharmacological properties.

The development and study of 2-(3-Methoxycyclohexyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide have been driven by its potential as a lead compound in drug discovery. Recent research has focused on elucidating its mechanism of action, pharmacokinetics, and safety profile. This compound has shown promise in various preclinical studies, particularly in the areas of neurodegenerative diseases and cancer therapy.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, 2-(3-Methoxycyclohexyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide has demonstrated neuroprotective effects. Studies have indicated that it can modulate key signaling pathways involved in neuronal survival and function. For instance, it has been shown to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, which are critical factors in the pathogenesis of Alzheimer's disease. Additionally, this compound has exhibited the ability to enhance mitochondrial function and reduce neuroinflammation, further supporting its potential as a therapeutic agent for neurodegenerative disorders.

In cancer research, 2-(3-Methoxycyclohexyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide has shown promising anticancer properties. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colorectal cancers. The mechanism underlying its anticancer effects involves the modulation of multiple signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells. Furthermore, this compound has been found to exhibit synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential use as an adjuvant therapy in cancer treatment.

The pharmacokinetic properties of 2-(3-Methoxycyclohexyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide have also been extensively studied. It has been shown to have favorable oral bioavailability and a reasonable half-life, making it suitable for systemic administration. Additionally, its low toxicity profile in preclinical models suggests that it may be well-tolerated in humans. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The structural optimization of 2-(3-Methoxycyclohexyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide is an ongoing area of research aimed at enhancing its therapeutic potential. Scientists are exploring various modifications to the molecule to improve its potency, selectivity, and pharmacokinetic properties. For example, substituting different functional groups on the methoxycyclohexyl or phenylazetidinyl moieties can lead to compounds with enhanced biological activity or reduced side effects.

In conclusion, 2-(3-Methoxycyclohexyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide (CAS No. 2224132-79-8) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.